1-(1-methyl-1H-pyrazol-3-yl)-N-[(1-propyl-1H-pyrazol-5-yl)methyl]methanamine 1-(1-methyl-1H-pyrazol-3-yl)-N-[(1-propyl-1H-pyrazol-5-yl)methyl]methanamine
Brand Name: Vulcanchem
CAS No.:
VCID: VC20211411
InChI: InChI=1S/C12H19N5.ClH/c1-3-7-17-12(4-6-14-17)10-13-9-11-5-8-16(2)15-11;/h4-6,8,13H,3,7,9-10H2,1-2H3;1H
SMILES:
Molecular Formula: C12H20ClN5
Molecular Weight: 269.77 g/mol

1-(1-methyl-1H-pyrazol-3-yl)-N-[(1-propyl-1H-pyrazol-5-yl)methyl]methanamine

CAS No.:

Cat. No.: VC20211411

Molecular Formula: C12H20ClN5

Molecular Weight: 269.77 g/mol

* For research use only. Not for human or veterinary use.

1-(1-methyl-1H-pyrazol-3-yl)-N-[(1-propyl-1H-pyrazol-5-yl)methyl]methanamine -

Specification

Molecular Formula C12H20ClN5
Molecular Weight 269.77 g/mol
IUPAC Name 1-(1-methylpyrazol-3-yl)-N-[(2-propylpyrazol-3-yl)methyl]methanamine;hydrochloride
Standard InChI InChI=1S/C12H19N5.ClH/c1-3-7-17-12(4-6-14-17)10-13-9-11-5-8-16(2)15-11;/h4-6,8,13H,3,7,9-10H2,1-2H3;1H
Standard InChI Key WRMVSMFHOYVAKR-UHFFFAOYSA-N
Canonical SMILES CCCN1C(=CC=N1)CNCC2=NN(C=C2)C.Cl

Introduction

Overview of Pyrazole-Based Compounds

Pyrazole derivatives are heterocyclic compounds containing a five-membered ring with two adjacent nitrogen atoms. These compounds are widely studied due to their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science.

Key Features:

  • Biological Activity: Pyrazole derivatives often exhibit anti-inflammatory, anticancer, antimicrobial, and antioxidant properties.

  • Pharmacological Applications: Many drugs incorporate pyrazole moieties due to their ability to interact with biological targets like enzymes and receptors.

Potential Applications:

  • Drug Development: The compound could be explored for therapeutic uses such as enzyme inhibition or receptor modulation.

  • Catalysis: Pyrazole-based ligands are often used in coordination chemistry for catalytic processes.

Research Directions

Given the lack of direct information about this compound, future research could focus on:

  • Synthesis: Developing efficient methods to synthesize the compound using pyrazole precursors.

  • Characterization: Employing techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure.

  • Biological Evaluation: Testing for pharmacological activities such as anti-inflammatory or anticancer effects.

Data Table (Hypothetical)

PropertyDescription
Molecular FormulaC11H17N5
Molecular Weight~219.29 g/mol
Functional GroupsPyrazole rings, amine
Potential ApplicationsDrug development, catalysis
StabilityLikely stable under standard conditions

If you have access to experimental data or specific research articles on this compound, further analysis can be conducted to provide a more detailed discussion.

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